Cas no 864928-02-9 (6-acetyl-2-4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 6-acetyl-2-4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 864928-02-9
• MF: C₁₉H₂₂N₄O₃S
• MW: 386.467982769012
• CID: 6399996
• PubChem ID: 4195494
• Update Time: 2025-11-06

6-acetyl-2-4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-2-4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• AB00673751-01
• 6-acetyl-2-(4-(dimethylamino)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
• 6-acetyl-2-[4-(dimethylamino)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
• F1298-0593
• AKOS024604544
• 864928-02-9
• 6-acetyl-2-[[4-(dimethylamino)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• Thieno[2,3-c]pyridine-3-carboxamide, 6-acetyl-2-[[4-(dimethylamino)benzoyl]amino]-4,5,6,7-tetrahydro-

• Inchi： 1S/C19H22N4O3S/c1-11(24)23-9-8-14-15(10-23)27-19(16(14)17(20)25)21-18(26)12-4-6-13(7-5-12)22(2)3/h4-7H,8-10H2,1-3H3,(H2,20,25)(H,21,26)
• InChI Key： OACAHKWEVWZIMT-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(N)=O)=C(NC(=O)C3=CC=C(N(C)C)C=C3)SC1=2

Computed Properties

• Exact Mass: 386.14126175g/mol
• Monoisotopic Mass: 386.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• Boiling Point: 530.7±50.0 °C(Predicted)
• pka: 13.45±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 6-acetyl-2-4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

Introduction to 6-Acetyl-2,4-(Dimethylamino)benzamido-4H,5H,6H,7H-Thieno[2,3-c]pyridine-3-Carboxamide (CAS No. 864928-02-9)

6-Acetyl-2,4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide (CAS No. 864928-02-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it an intriguing candidate for various pharmacological studies.

The chemical structure of 6-acetyl-2,4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide consists of a thienopyridine core functionalized with an acetyl group and a dimethylamino-substituted benzamide moiety. These functional groups contribute to the compound's overall stability and reactivity, making it suitable for a wide range of chemical and biological investigations.

Recent research has focused on the potential of thienopyridines as scaffolds for the development of novel drugs. Thienopyridines are known for their ability to modulate various biological processes, including enzyme inhibition, receptor binding, and signal transduction pathways. The presence of the acetyl and dimethylamino groups in 6-acetyl-2,4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide further enhances its pharmacological profile by introducing additional points of interaction with biological targets.

In the context of medicinal chemistry, the synthesis and characterization of 6-acetyl-2,4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide have been extensively studied. Various synthetic routes have been developed to optimize the yield and purity of this compound. One common approach involves the condensation of 2-acetylthiophene with 4-(dimethylamino)benzoyl chloride followed by cyclization and further functionalization steps. These methods not only ensure high yields but also provide flexibility in introducing different substituents to tailor the compound's properties for specific applications.

The biological activity of 6-acetyl-2,4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide has been evaluated in several in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, preliminary data suggest that it may have selective cytotoxic effects on cancer cells while sparing normal cells.

The mechanism of action of 6-acetyl-2,4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the expression and activity of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). Another potential mechanism involves its interaction with specific receptors or signaling molecules involved in cell proliferation and apoptosis.

Clinical trials are currently underway to assess the safety and efficacy of 6-acetyl-2,4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide in treating various inflammatory and cancerous conditions. Early results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have sparked interest among researchers and pharmaceutical companies to further explore the therapeutic potential of this compound.

Beyond its direct pharmacological effects, 6-acetyl-2,4-(dimethylamino)benzamido-4H,5H,6H,7H-thieno[2，3-c]pyridine-3-carboxamide also holds promise as a lead compound for drug discovery. Its unique structure provides a valuable starting point for designing more potent and selective analogs with improved pharmacokinetic properties. Ongoing efforts are focused on optimizing its bioavailability and reducing potential side effects through structural modifications.

In conclusion, 6-acetyl-2，4-(dimethylamino)benzamido-4h，5h，6h，7h-thieno[2，3-c]pyridine - 3 - carboxamide (CAS No. 864928 - 02 - 9) represents a promising candidate in the development of novel therapeutic agents for inflammatory and cancerous diseases. Its unique chemical structure and biological activities make it an attractive target for further research and clinical evaluation. As our understanding of this compound continues to evolve, 6 - acetyl - 2 , 4 - ( dimethylaminobenz amido ) - 4 h , 5 h , 6 h , 7 h - thieno [ 2 , 3 - c ] pyridine - 3 - carbox amide (CAS No . 864928 - 02 - 9 ) is poised to play a significant role in advancing the field of medicinal chemistry and pharmaceutical sciences.